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Compound of Interest

Compound Name: Tris[2-(dimethylamino)ethyl]lamine

Cat. No.: B034753

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tris[2-(dimethylamino)ethyl]lamine, a tertiary amine catalyst, plays a crucial role in the
synthesis of polyurethane foams. This document provides detailed application notes,
experimental protocols, and comparative data on its use, particularly in rigid and flexible foam
formulations. Commercially known under trade names such as JEFFCAT® Z-130, this catalyst
primarily functions as a gel catalyst, promoting the reaction between polyols and isocyanates to
form the polyurethane polymer network.[1][2][3] Its low emission profile and ability to promote a
uniform, fine cell structure make it a valuable component in various applications, including
packaging and automotive interiors.[1][2]

Catalytic Mechanism

Tris[2-(dimethylamino)ethyl]amine, like other tertiary amine catalysts, accelerates the
polyurethane formation reactions. The lone pair of electrons on the nitrogen atoms interacts
with the isocyanate group, making the carbon atom more susceptible to nucleophilic attack by
the hydroxyl groups of the polyol. This interaction facilitates the formation of the urethane
linkage. The catalyst's structure, with its three dimethylaminoethyl arms, provides multiple
active sites for catalysis.
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Catalytic mechanism of Tris[2-(dimethylamino)ethyl]Jamine in urethane formation.

Comparative Performance Data

The selection of a catalyst system is critical as it influences the reaction kinetics and the final
properties of the polyurethane foam. The following tables summarize the performance of tris[2-
(dimethylamino)ethyllamine in comparison to other common amine catalysts in typical
polyurethane foam formulations.

Table 1: Reactivity Profile of Amine Catalysts in a Flexible Polyurethane Foam Formulation
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Catalyst Cream Time (s)

Gel Time (s) Tack-Free Time (s)

Tris[2-
(dimethylamino)ethyl] 10-15

amine

60 - 80 90 - 120

Triethylenediamine
(TEDA)

50-70 80 -110

Bis(2-
dimethylaminoethyl)et 12 - 18
her

70-90 100 - 130

N,N-
Dimethylcyclohexylam 15 - 20
ine (DMCHA)

80 - 100 110 - 140

Note: Data is compiled from various sources and may vary depending on the specific

formulation and processing conditions.

Table 2: Physical Properties of Rigid Polyurethane Foams Catalyzed by Different Amines

Foam Density ( Compressive Closed Cell
Catalyst
kg/m 3) Strength (kPa) Content (%)
Tris[2-
(dimethylamino)ethyl] 30-35 150 - 180 > 90
amine
Triethylenediamine
28 -33 140 - 170 >90
(TEDA)
Bis(2-
dimethylaminoethyl)et 32 - 38 160 - 190 > 88
her
N,N-
Dimethylcyclohexylam 35 - 40 170 - 200 > 92
ine (DMCHA)
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Note: Data is compiled from various sources and may vary depending on the specific
formulation and processing conditions.

Experimental Protocols

The following protocols provide a general framework for the preparation and testing of
polyurethane foams using tris[2-(dimethylamino)ethyl]amine as a catalyst. Adherence to
safety protocols, including the use of personal protective equipment (PPE) and working in a
well-ventilated area, is mandatory.

Preparation of a Rigid Polyurethane Foam

Materials:

o Polyether polyol (e.g., functionality 3-4, hydroxyl value 400-500 mg KOH/qg)

Polymeric Methylene Diphenyl Diisocyanate (pMDI)

Tris[2-(dimethylamino)ethyl]amine (Catalyst)

Silicone surfactant

Blowing agent (e.g., water, HFOs)

Disposable cups and stirring rods

Procedure:

Premix Preparation: In a disposable cup, accurately weigh the polyol, surfactant, blowing
agent, and tris[2-(dimethylamino)ethyllamine.

e Mixing: Thoroughly mix the components for 30-60 seconds until a homogeneous mixture is
obtained.

 |Isocyanate Addition: Add the pre-weighed pMDI to the premix.
» Final Mixing: Immediately and vigorously mix the components for 5-10 seconds.

e Foaming: Pour the mixture into a mold and allow it to rise freely.
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o Curing: Allow the foam to cure at ambient temperature for at least 24 hours before testing.

Testing of Polyurethane Foam Properties

The physical and mechanical properties of the prepared foam should be characterized
according to ASTM standards.[4][5][6]

« Reactivity Profile (ASTM D7487):[7]

o Cream time: The time from the start of mixing until the mixture begins to rise and change
color.

o Gel time: The time when the foam develops enough strength to form strings when touched
with a spatula.

o Tack-free time: The time when the surface of the foam is no longer sticky to the touch.
e Density (ASTM D1622): Determine the core density of the foam sample.[6]

o Compressive Strength (ASTM D1621): Measure the force required to compress the foam by
a certain percentage of its original height.[6]

o Closed-Cell Content (ASTM D2856): Determine the percentage of closed cells in the foam
structure.[6]
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Experimental workflow for polyurethane foam preparation and testing.

Safety and Handling
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Tris[2-(dimethylamino)ethyl]amine is a corrosive and flammable liquid and should be
handled with appropriate care.[3] It is a skin and eye irritant.[3] Always refer to the Safety Data
Sheet (SDS) for detailed safety information. Store in a cool, dry, and well-ventilated area in a
tightly sealed container.[3]

Conclusion

Tris[2-(dimethylamino)ethyl]amine is an effective gel catalyst for a variety of polyurethane
foam applications.[1] Its performance characteristics, including a favorable reactivity profile and
the ability to produce foams with a fine cell structure, make it a valuable tool for researchers
and formulators. By following the outlined protocols and understanding its catalytic behavior,
scientists can effectively utilize this catalyst in the development of novel polyurethane
materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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